Cas no 1506709-07-4 (Ethyl 5-chloro-2,3-diiodobenzoate)

• Product Name: Ethyl 5-chloro-2,3-diiodobenzoate
• CAS No: 1506709-07-4
• MF: C₉H₇ClI₂O₂
• MW: 436.412626504898
• CID: 4956912
• Update Time: 2025-11-01

Ethyl 5-chloro-2,3-diiodobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-chloro-2,3-diiodobenzoate
• Ethyl 5-chloro-2,3-diiodobenzoate

• Inchi： 1S/C9H7ClI2O2/c1-2-14-9(13)6-3-5(10)4-7(11)8(6)12/h3-4H,2H2,1H3
• InChI Key： KKWQYJGVIBTGND-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1C(=O)OCC)Cl)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 5-chloro-2,3-diiodobenzoate

Recent Advances in the Study of Ethyl 5-chloro-2,3-diiodobenzoate (CAS: 1506709-07-4) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 5-chloro-2,3-diiodobenzoate (CAS: 1506709-07-4) is a halogenated benzoate derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its chloro and diiodo substituents on the benzoate ring, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of Ethyl 5-chloro-2,3-diiodobenzoate as a key building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that the compound's halogen-rich structure facilitates selective binding to hydrophobic pockets on target proteins, making it a promising scaffold for PPI modulation. The study reported a series of derivatives with enhanced binding affinity and selectivity, paving the way for further optimization.

In addition to its applications in drug discovery, Ethyl 5-chloro-2,3-diiodobenzoate has also been explored as a reagent in organic synthesis. A recent Organic Letters publication highlighted its utility in palladium-catalyzed cross-coupling reactions, where it served as a highly efficient substrate for the construction of polyhalogenated aromatic compounds. The study emphasized the compound's stability under reaction conditions and its compatibility with a wide range of catalysts, underscoring its value in synthetic chemistry.

Another area of interest is the compound's potential as a probe for studying enzyme mechanisms. A 2024 ACS Chemical Biology paper described the use of Ethyl 5-chloro-2,3-diiodobenzoate as a covalent inhibitor of cysteine proteases. The researchers utilized the compound's electrophilic benzoate moiety to selectively label active-site cysteine residues, enabling detailed mechanistic studies of protease function. This approach could have broad implications for understanding enzyme dynamics and designing targeted therapies.

Despite these promising developments, challenges remain in the large-scale production and application of Ethyl 5-chloro-2,3-diiodobenzoate. Recent patents filed by major pharmaceutical companies indicate ongoing efforts to optimize synthetic routes and improve yield. For instance, a 2023 patent application by Merck & Co. disclosed a novel catalytic system for the efficient iodination of benzoate derivatives, including Ethyl 5-chloro-2,3-diiodobenzoate, with reduced environmental impact.

Looking ahead, the unique properties of Ethyl 5-chloro-2,3-diiodobenzoate position it as a valuable tool in both academic and industrial research. Future studies are expected to explore its applications in areas such as radiopharmaceutical development, where its halogen-rich structure could be leveraged for isotope labeling, and in materials science, where it may contribute to the design of functional polymers. As research progresses, this compound is likely to play an increasingly important role in advancing chemical biology and pharmaceutical innovation.